Cas no 1268522-21-9 (5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine)

• Product Name: 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine
• CAS No: 1268522-21-9
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD07780768
• CID: 4692503
• Update Time: 2025-10-29

5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-pyrazolo[4,3-b]pyridin-3-amine
• 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine

• MDL： MFCD07780768
• Inchi： 1S/C6H5ClN4/c7-4-2-1-3-5(9-4)6(8)11-10-3/h1-2H,(H3,8,10,11)
• InChI Key： VMUFOCMFAFZOPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(N)=NN2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 67.6

Additional information on 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine

Professional Introduction to 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS No. 1268522-21-9)

5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This heterocyclic amine belongs to the pyrazolopyridine class, a scaffold that has garnered considerable attention in medicinal chemistry due to its versatility and efficacy in modulating various biological pathways. The presence of a chloro substituent at the 5-position and an amine group at the 3-position enhances its pharmacological profile, making it a promising candidate for further investigation.

The compound's chemical formula and structural features contribute to its unique reactivity and interaction with biological targets. The pyrazolopyridine core is a fused bicyclic system, combining a pyrazole ring with a pyridine ring, which is known for its ability to engage in hydrogen bonding and π-stacking interactions. These interactions are critical for the compound's binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine has emerged as a compound of interest due to its potential in inhibiting key enzymes involved in inflammatory and metabolic disorders. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting the activity of nuclear factor kappa B (NF-κB).

Moreover, the amine functionality at the 3-position of the molecule provides a site for further derivatization, allowing chemists to explore various structural analogs with enhanced pharmacological properties. This flexibility has led to several synthetic strategies being developed to optimize the compound's solubility, bioavailability, and metabolic stability. Advanced computational methods, such as molecular docking and quantum mechanics calculations, have been employed to predict the binding modes of this compound with potential target proteins.

One of the most compelling aspects of 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine is its potential role in addressing emerging therapeutic challenges. For instance, studies have indicated that this compound may interfere with the signaling pathways associated with cancer cell proliferation and survival. By targeting specific kinases or transcription factors, it could potentially inhibit tumor growth and induce apoptosis in cancer cells. These findings have prompted further investigation into its mechanism of action and its potential as an anticancer agent.

The synthesis of 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key steps include cyclization reactions to form the pyrazolopyridine core, followed by functional group transformations such as chlorination and amination. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired heterocyclic framework with high regioselectivity.

Quality control and analytical characterization are essential aspects of ensuring the purity and consistency of 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm the compound's identity and assess its chemical purity. These analytical methods provide critical data for understanding the compound's behavior in biological systems and for guiding further development efforts.

The pharmacokinetic properties of 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine are another area of active investigation. Researchers are exploring how factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) influence its therapeutic efficacy. Preclinical studies have begun to shed light on these properties, providing insights into how this compound might be best utilized in clinical settings.

In conclusion, 5-Chloro-1H-pyrazolo[4,3-b]pyridin-3-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for studying disease mechanisms and developing new treatments. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in advancing therapeutic strategies across multiple disease areas.